Cas no 1072944-31-0 ((4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid)

• Product Name: (4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid
• CAS No: 1072944-31-0
• MF: C₁₇H₂₁BO₃
• MW: 284.157845258713
• CID: 857917
• PubChem ID: 329760303
• Update Time: 2025-10-21

(4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid
• [4-(4-pentan-3-yloxyphenyl)phenyl]boronic acid
• 4-[4 inverted exclamation marka-(3-Pentyloxy)phenyl]phenylboronic acid
• 4-[4'-(3-Pentyloxy)phenyl]phenylboronic acid
• 4-[4′-(3-Pentyloxy)phenyl]phenylboronic acid
• 4-[4′-(3-Pentyloxy)-phenyl]-phenylboronsäure
• DB-331957
• (4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronicacid
• 4-[4-(3-PENTYLOXY)PHENYL]PHENYLBORONIC ACID
• DTXSID20674702
• {4'-[(Pentan-3-yl)oxy][1,1'-biphenyl]-4-yl}boronic acid
• 1072944-31-0
• 4-[4mu-(3-Pentyloxy)phenyl]phenylboronic acid
• SCHEMBL2553059
• [4'-(pentan-3-yloxy)-[1,1'-biphenyl]-4-yl]boronic acid

• MDL： MFCD10566951
• Inchi： 1S/C17H21BO3/c1-3-16(4-2)21-17-11-7-14(8-12-17)13-5-9-15(10-6-13)18(19)20/h5-12,16,19-20H,3-4H2,1-2H3
• InChI Key： BXIFXXIJBZDWRA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(B(O)O)=CC=1)C(CC)CC

Computed Properties

• Exact Mass: 284.15800
• Monoisotopic Mass: 284.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110-121 °C
• Solubility: Insuluble (8.8E-3 g/L) (25 ºC),
• PSA: 49.69000
• LogP: 2.60080

(4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid

Comprehensive Overview of (4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid (CAS No. 1072944-31-0)

(4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid (CAS No. 1072944-31-0) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the arylboronic acid family, known for their pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. Its unique pentan-3-yloxy substituent enhances solubility and reactivity, making it a valuable intermediate for designing biaryl structures.

The growing demand for high-purity boronic acids in targeted therapy development has spotlighted compounds like 1072944-31-0. Researchers frequently search for "boronic acid applications in cancer research" or "Suzuki coupling catalysts 2024," reflecting its relevance in precision medicine. This compound’s biphenyl backbone also aligns with trends in OLED material design, addressing queries like "organic semiconductors for flexible electronics."

From a synthetic perspective, (4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid exhibits exceptional stability under aqueous conditions, a trait critical for bioconjugation workflows. Its boron-containing functional group enables efficient C-C bond formation, a feature highlighted in recent publications on "green chemistry methodologies." Laboratories often optimize its use with "Pd-based catalyst systems" or explore "metal-free coupling alternatives," underscoring its adaptability.

In pharmaceutical intermediates manufacturing, this compound’s low toxicity profile and compatibility with microwave-assisted synthesis resonate with industrial scalability needs. Searches for "cost-effective boronic acid derivatives" or "scalable biphenyl synthesis" further validate its commercial significance. Additionally, its role in proteolysis-targeting chimeras (PROTACs) has garnered attention, linking it to cutting-edge "degrader technology" discussions.

Quality control of CAS 1072944-31-0 typically involves HPLC purity analysis and NMR spectroscopy, ensuring compliance with GMP standards. The compound’s crystalline form and storage stability are frequently queried, emphasizing practical handling considerations. As the biopharmaceutical industry expands, this boronic acid’s utility in antibody-drug conjugates (ADCs) and small-molecule inhibitors continues to evolve.

Environmental considerations are also paramount. Recent studies explore "biodegradable boronic acid reagents," positioning 1072944-31-0 as a candidate for sustainable chemistry initiatives. Its low bioaccumulation potential aligns with regulatory trends like "REACH compliance," making it a future-proof choice for eco-friendly synthesis.

In summary, (4'-(Pentan-3-yloxy)-[1,1'-biphenyl]-4-yl)boronic acid bridges academic innovation and industrial application. Whether investigating "next-gen catalytic systems" or "boron-based drug delivery," this compound remains at the forefront of molecular design advancements.